Cas no 866727-41-5 (3-(4-ethylbenzoyl)-6,7-dimethoxy-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-(4-ethylbenzoyl)-6,7-dimethoxy-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 866727-41-5
• MF: C₂₈H₂₇NO₅
• MW: 457.517688035965
• CID: 6025045
• PubChem ID: 2136854
• Update Time: 2025-06-30

3-(4-ethylbenzoyl)-6,7-dimethoxy-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylbenzoyl)-6,7-dimethoxy-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one
• 3-(4-ethylbenzoyl)-6,7-dimethoxy-1-[(3-methoxyphenyl)methyl]quinolin-4-one
• 866727-41-5
• F1604-0504
• AKOS001831609
• 3-(4-ethylbenzoyl)-6,7-dimethoxy-1-[(3-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one
• 3-(4-ethylbenzoyl)-6,7-dimethoxy-1-(3-methoxybenzyl)quinolin-4(1H)-one

• Inchi： 1S/C28H27NO5/c1-5-18-9-11-20(12-10-18)27(30)23-17-29(16-19-7-6-8-21(13-19)32-2)24-15-26(34-4)25(33-3)14-22(24)28(23)31/h6-15,17H,5,16H2,1-4H3
• InChI Key： NMNKKAQIECHWNW-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(OC)=C2)C2=C(C=C(OC)C(OC)=C2)C(=O)C(C(=O)C2=CC=C(CC)C=C2)=C1

Computed Properties

• Exact Mass: 457.18892296g/mol
• Monoisotopic Mass: 457.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 65.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on 3-(4-ethylbenzoyl)-6,7-dimethoxy-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one

3-(4-Ethylbenzoyl)-6,7-Dimethoxy-1-(3-Methoxyphenyl)methyl-1,4-Dihydroquinolin-4-One: A Comprehensive Overview

3-(4-Ethylbenzoyl)-6,7-Dimethoxy-1-(3-Methoxyphenyl)methyl-1,4-Dihydroquinolin-4-One, also identified by the CAS Registry Number 866727-41-5, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of dihydroquinolinones, which are known for their diverse biological activities. The structure of this compound is characterized by a quinolinone core with several substituents that contribute to its unique properties.

The molecular structure of 3-(4-Ethylbenzoyl)-6,7-Dimethoxy-1-(3-Methoxyphenyl)methyl-1,4-Dihydroquinolin-4-One includes a benzoyl group attached at the 3-position of the quinolinone ring. Additionally, the 6 and 7 positions of the ring are substituted with methoxy groups, while the 1-position bears a methyl group connected to a 3-methoxyphenyl moiety. These substituents not only enhance the compound's stability but also play a crucial role in its pharmacological activity.

Recent studies have highlighted the potential of this compound as a promising candidate for drug development. Researchers have explored its ability to modulate various cellular pathways, particularly those involved in inflammation and oxidative stress. The presence of multiple electron-donating groups, such as methoxy and ethyl substituents, enhances the compound's ability to interact with biological targets, making it a valuable lead for anti-inflammatory and antioxidant therapies.

The synthesis of 3-(4-Ethylbenzoyl)-6,7-Dimethoxy-1-(3-Methoxyphenyl)methyl-1,4-Dihydroquinolin-4-One involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the quinolinone core through cyclization reactions and subsequent substitution reactions to introduce the various functional groups. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.

In terms of pharmacokinetics, this compound exhibits favorable absorption and bioavailability profiles. Studies conducted in preclinical models have shown that it achieves significant concentrations in target tissues without causing notable toxicity. This makes it an attractive candidate for further development into orally administered drugs.

The biological activity of 3-(4-Ethylbenzoyl)-6,7-Dimethoxy-1-(3-Methoxyphenyl)methyl-1,4-Dihydroquinolin-4-One has been extensively studied in vitro and in vivo. It has demonstrated potent anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has shown antioxidant properties by scavenging free radicals and reducing oxidative stress markers.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with various protein targets. Molecular docking studies have revealed that it interacts effectively with inflammatory cytokines and transcription factors, providing insights into its mechanism of action.

In conclusion, 3-(4-Ethylbenzoyl)-6,7-Dimethoxy-1-(3-Methoxyphenyl)methyl-1,4-Dihydroquinolin-4-One, CAS No. 866727-41-, represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its promising biological activities and favorable pharmacokinetic profiles, positions it as a strong candidate for future drug development efforts.